
Essential Safety and Disposal Guide for A-
385358

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-385358

Cat. No.: B15581504 Get Quote

For researchers, scientists, and drug development professionals utilizing A-385358, a selective

Bcl-xL inhibitor, adherence to stringent safety and disposal protocols is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling and management of this compound.

Chemical and Physical Properties
A-385358 is identified by the CAS Number 406228-55-5.[1] A summary of its key quantitative

data is presented below for easy reference.

Property Value

CAS Number 406228-55-5

Molecular Formula C₃₂H₄₁N₅O₅S₂

Molecular Weight 639.8 g/mol

Appearance Solid

Solubility
Soluble in Acetonitrile (≥ 10 mg/ml) and DMSO

(≥ 10 mg/ml)

Storage Temperature -20°C
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Note: A specific Safety Data Sheet (SDS) detailing the disposal of A-385358 is not publicly

available. The following procedures are based on general best practices for the disposal of

chemical waste. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to comply with all local, state, and federal

regulations.

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste containing A-385358 must be treated as hazardous

chemical waste. This includes pure, unused compound, contaminated labware (e.g., vials,

pipette tips, gloves), and solutions.

Segregate Waste Streams: Do not mix A-385358 waste with other waste streams unless

explicitly permitted by your institution's EHS guidelines. Keep it separate from non-

hazardous trash, sharps, and biological waste.

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect waste in a designated, leak-proof, and chemically

compatible container. The container should have a secure screw-top lid.

Label Clearly: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "A-385358," the CAS number "406228-55-5," and an

estimate of the concentration and volume. Also, include the date the waste was first added to

the container.

Step 3: Storage of Waste

Store Safely: Store the waste container in a designated satellite accumulation area that is

under the control of the laboratory personnel. This area should be at or near the point of

generation.

Secondary Containment: It is best practice to store the waste container within a secondary

container to prevent the release of material in case of a leak.

Step 4: Arrange for Disposal
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Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowable time per institutional policy (often 90 days), contact your institution's EHS

department to arrange for pickup and disposal.

Do Not Dispose Down the Drain: Under no circumstances should A-385358 or its solutions

be poured down the sink.

Experimental Protocols
While specific experimental protocols for the disposal of A-385358 are not available, the

general principle is to render the chemical inert if a validated laboratory procedure exists and is

approved by your EHS office. Lacking a specific protocol for this compound, the primary and

recommended method of disposal is through a licensed hazardous waste disposal contractor,

arranged by your institution.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of A-385358.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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